![molecular formula C10H20N2O2 B8770807 4-[2-(Pyrrolidin-3-yloxy)ethyl]morpholine CAS No. 67563-58-0](/img/structure/B8770807.png)
4-[2-(Pyrrolidin-3-yloxy)ethyl]morpholine
Cat. No. B8770807
M. Wt: 200.28 g/mol
InChI Key: GTZDJORKZZZBAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04096331
Procedure details
A solution of 30.8 g. (0.106 mole) of 1-benzyl-3-(2-morpholinoethoxy)pyrrolidine in 200 ml. of ethanol containing 10% palladium on charcoal was shaken at 60° C. in about three atmospheres of hydrogen until the theoretical amount of hydrogen was used. Concentration of the cooled filtered solution at reduced pressure gave a quantitative yield of oily product. The structure was confirmed by its nuclear magnetic resonance spectrum.
Name
1-benzyl-3-(2-morpholinoethoxy)pyrrolidine
Quantity
0.106 mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([N:8]1[CH2:12][CH2:11][CH:10]([O:13][CH2:14][CH2:15][N:16]2[CH2:21][CH2:20][O:19][CH2:18][CH2:17]2)[CH2:9]1)C1C=CC=CC=1.[H][H]>C(O)C>[O:19]1[CH2:18][CH2:17][N:16]([CH2:15][CH2:14][O:13][CH:10]2[CH2:11][CH2:12][NH:8][CH2:9]2)[CH2:21][CH2:20]1
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Inputs
Step One
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Name
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1-benzyl-3-(2-morpholinoethoxy)pyrrolidine
|
|
Quantity
|
0.106 mol
|
|
Type
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reactant
|
|
Smiles
|
C(C1=CC=CC=C1)N1CC(CC1)OCCN1CCOCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
|
Concentration of the cooled filtered solution at reduced pressure
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
O1CCN(CC1)CCOC1CNCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
